N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-propoxybenzamide
Overview
Description
N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-propoxybenzamide is a useful research compound. Its molecular formula is C14H15N3O4 and its molecular weight is 289.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 289.10625597 g/mol and the complexity rating of the compound is 453. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Stabilization of Amide Conformations
Research by Forbes et al. (2001) demonstrated that N-(pyrimidin-2-yl)pentafluorobenzamide adopts a cis amide bond in the solid state, showing the influence of solvent on the conformational equilibrium of similar compounds. This study highlights the potential use of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-propoxybenzamide in understanding the stabilization mechanisms of amide conformations in different environments Forbes, A., Beatty, A., & Smith, B. (2001). Organic Letters.
Synthesis and Characterization of Novel Polymeric Materials
Butt et al. (2005) explored the synthesis of new diamines and their polymerization with various anhydrides, leading to polymers with significant solubility and thermal stability. Such research suggests applications in developing materials with improved performance characteristics, potentially including compounds like this compound for advanced material synthesis Butt, M., Akhtar, Z., Zafar-uz-Zaman, M., & Munir, A. (2005). European Polymer Journal.
Potential Anticancer Agents
Theoclitou et al. (2011) identified a novel kinesin spindle protein (KSP) inhibitor, indicating a pathway for the development of anticancer therapies. This research showcases the exploration of this compound derivatives as potential candidates for targeting cancer cell proliferation Theoclitou, M. et al. (2011). Journal of Medicinal Chemistry.
Advances in Biosensor Technology
Karimi-Maleh et al. (2014) developed a highly sensitive biosensor for the determination of glutathione and piroxicam, indicating the utility of this compound in electrochemical sensors for medical and environmental monitoring Karimi-Maleh, H. et al. (2014). Biosensors & Bioelectronics.
Properties
IUPAC Name |
N-(2,4-dioxo-1H-pyrimidin-5-yl)-4-propoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O4/c1-2-7-21-10-5-3-9(4-6-10)12(18)16-11-8-15-14(20)17-13(11)19/h3-6,8H,2,7H2,1H3,(H,16,18)(H2,15,17,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVKYLYNVEMJRHR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=C(C=C1)C(=O)NC2=CNC(=O)NC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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